Cas no 2171414-75-6 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• CAS No: 2171414-75-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6011944
• PubChem ID: 165562152
• Update Time: 2025-06-13

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• 2171414-75-6
• EN300-1579361
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-9-18(14-26(31)32)28-25(30)15-24(17(2)3)29-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18?,24-/m0/s1
• InChI Key： AZGIWGCOTLCCNJ-LUTIACGYSA-N
• SMILES： O(C(N[C@@H](CC(NC(CC(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid

Comprehensive Overview of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS No. 2171414-75-6)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS No. 2171414-75-6) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). Its unique structure makes it invaluable for designing drug delivery systems and studying enzyme-substrate interactions, aligning with current trends in precision medicine and biologics development.

The growing demand for custom peptides and modified amino acids in biotechnology has spotlighted compounds like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid. Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents" to optimize protein engineering workflows. This compound’s role in click chemistry and ligand-targeted therapies further enhances its relevance, particularly in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the CAS No. 2171414-75-6 compound exemplifies advancements in stereoselective synthesis. Its chiral center at the 3S position ensures high enantiomeric purity, a key factor for API manufacturing. Laboratories prioritizing green chemistry also explore its potential in solvent-free reactions, addressing environmental concerns linked to traditional organic synthesis methods.

In proteomics, this derivative aids in post-translational modification (PTM) studies, a hot topic in genome editing and CRISPR applications. Its compatibility with mass spectrometry techniques makes it a staple for biomarker discovery, answering frequent queries like "how to analyze modified peptides." Additionally, its carboxylic acid terminus allows seamless integration into nanoparticle functionalization, a frontier in theranostics.

The compound’s structure-activity relationship (SAR) is pivotal for drug design, especially in GPCR-targeted therapies. With rising interest in personalized medicine, researchers investigate its derivatives for patient-specific treatments. Its lipophilicity and cell permeability data are often cited in ADMET studies, addressing common search terms like "improving peptide bioavailability."

Regulatory compliance is another critical aspect. While 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid is not classified as hazardous, its handling follows GLP standards to ensure reproducibility. This aligns with industry searches for "safe peptide synthesis protocols" and "scalable Fmoc chemistry."

In summary, CAS No. 2171414-75-6 represents a nexus of innovation in biopharmaceuticals and material science. Its applications span from diagnostic probes to smart biomaterials, cementing its status as a versatile research tool in the era of AI-driven drug discovery and high-throughput screening.